Cas no 59489-74-6 (5-[3-(trifluoromethyl)phenyl]pyrazin-2-amine)

• Product Name: 5-[3-(trifluoromethyl)phenyl]pyrazin-2-amine
• CAS No: 59489-74-6
• MF: C₁₁H₈F₃N₃
• MW: 239.196532249451
• CID: 3513588
• PubChem ID: 20567072
• Update Time: 2025-05-20

5-[3-(trifluoromethyl)phenyl]pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• PYRAZINAMINE, 5-[3-(TRIFLUOROMETHYL)PHENYL]-
• 2-Amino-5-(3-trifluoromethylphenyl)pyrazine
• 5-[3-(trifluoromethyl)phenyl]pyrazin-2-amine
• EN300-151919
• A1-14170
• SCHEMBL40313
• 5-(3-(trifluoromethyl)phenyl)pyrazin-2-amine
• 5-[3-(Trifluoromethyl)phenyl]-2-pyrazinamine
• 59489-74-6
• DB-139456
• AKOS014888372
• DTXSID401258818

• Inchi： 1S/C11H8F3N3/c12-11(13,14)8-3-1-2-7(4-8)9-5-17-10(15)6-16-9/h1-6H,(H2,15,17)
• InChI Key： KYZMABUPSVQWFX-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(C2=CC=CC(C(F)(F)F)=C2)N=C1

Computed Properties

• Exact Mass: 239.06703175Da
• Monoisotopic Mass: 239.06703175Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.8Ų

Additional information on 5-[3-(trifluoromethyl)phenyl]pyrazin-2-amine

Introduction to 5-[3-(Trifluoromethyl)phenyl]pyrazin-2-amine (CAS No. 59489-74-6)

5-[3-(Trifluoromethyl)phenyl]pyrazin-2-amine, with the CAS number 59489-74-6, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a pyrazine ring and a trifluoromethyl-substituted phenyl group. These structural features contribute to its potential biological activities and make it an interesting candidate for various applications in drug discovery and development.

The chemical structure of 5-[3-(Trifluoromethyl)phenyl]pyrazin-2-amine consists of a pyrazine core, which is a six-membered heterocyclic ring with two nitrogen atoms. The substitution at the 5-position with a 3-(trifluoromethyl)phenyl group imparts significant electronic and steric effects, influencing the compound's reactivity and biological properties. The trifluoromethyl group, in particular, is known for its strong electron-withdrawing effect, which can enhance the lipophilicity and metabolic stability of the molecule.

In recent years, 5-[3-(Trifluoromethyl)phenyl]pyrazin-2-amine has garnered attention due to its potential as a lead compound in the development of new therapeutic agents. Research has shown that this compound exhibits a range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, studies have demonstrated that 5-[3-(Trifluoromethyl)phenyl]pyrazin-2-amine can inhibit the activity of certain enzymes involved in inflammatory pathways, making it a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, 5-[3-(Trifluoromethyl)phenyl]pyrazin-2-amine has also shown potential in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells and inhibit tumor growth. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer. These findings suggest that 5-[3-(Trifluoromethyl)phenyl]pyrazin-2-amine could be further optimized to develop more effective anti-cancer drugs.

In addition to its therapeutic potential, 5-[3-(Trifluoromethyl)phenyl]pyrazin-2-amine has been explored for its neuroprotective effects. Research has shown that this compound can protect neurons from oxidative stress and prevent neurodegeneration. This property makes it a valuable candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects are attributed to its ability to scavenge free radicals and reduce inflammation in the brain.

The synthesis of 5-[3-(Trifluoromethyl)phenyl]pyrazin-2-amine has been well-documented in the literature. Common synthetic routes involve the condensation of appropriate starting materials under controlled conditions. For example, one synthetic method involves the reaction of 3-(trifluoromethyl)aniline with 2-chloropyrazine in the presence of a base such as potassium carbonate. This reaction yields high purity 5-[3-(Trifluoromethyl)phenyl]pyrazin-2-amine, which can be further purified using techniques such as column chromatography.

The physical and chemical properties of 5-[3-(Trifluoromethyl)phenyl]pyrazin-2-amine are also important considerations for its use in pharmaceutical applications. This compound is typically a white or off-white solid with a melting point ranging from 110°C to 115°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol but has limited solubility in water. These properties make it suitable for formulation into various dosage forms, including tablets, capsules, and injectable solutions.

To further enhance its therapeutic potential, researchers are exploring different strategies to improve the pharmacokinetic properties of 5-[3-(Trifluoromethyl)phenyl]pyrazin-2-amine. For example, prodrug approaches are being investigated to enhance oral bioavailability and reduce systemic side effects. Additionally, efforts are underway to develop targeted drug delivery systems that can deliver this compound directly to specific tissues or cells, thereby increasing its efficacy while minimizing toxicity.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates like 5-[3-(Trifluoromethyl)phenyl]pyrazin-2-amine. While preclinical studies have shown promising results, clinical trials are necessary to confirm these findings in human subjects. Early-phase clinical trials are currently underway to assess the safety profile and pharmacokinetics of this compound in healthy volunteers and patients with specific diseases. Preliminary data from these trials have been encouraging, suggesting that 5-[3-(Trifluoromethyl)phenyl]pyrazin-2-amine is well-tolerated at therapeutic doses.

In conclusion, 5-[3-(Trifluoromethyl)phenyl]pyrazin-2-amine (CAS No. 59489-74-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into new therapeutic agents for treating inflammatory diseases, cancer, and neurodegenerative disorders. Ongoing research and clinical trials will continue to provide valuable insights into its safety and efficacy, paving the way for its potential use as a novel drug candidate.